Cas no 2108826-65-7 (Ethyl 3-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoate)

• Product Name: Ethyl 3-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoate
• CAS No: 2108826-65-7
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD29918622
• CID: 5154496
• Update Time: 2025-10-29

Ethyl 3-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoate

• MDL： MFCD29918622
• Inchi： 1S/C11H11N3O3/c1-2-17-10(15)8-4-3-5-9(6-8)14-7-12-13-11(14)16/h3-7H,2H2,1H3,(H,13,16)
• InChI Key： NIXRZXGYCOFXIV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(N2C(=O)NN=C2)=C1

Additional information on Ethyl 3-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoate

Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,4-Triazol-4-Yl)Benzoate: A Comprehensive Overview

Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,4-Triazol-4-Yl)Benzoate, also known by its CAS number 2108826-65-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoate ester derivative features a unique structure that combines a benzoate group with a triazole ring system, making it a valuable compound for various applications in drug discovery and material science.

The molecular structure of this compound is characterized by a benzoic acid derivative with an ethyl ester group and a substituted triazole moiety. The triazole ring system is known for its stability and ability to form hydrogen bonds, which are crucial for its interaction with biological targets. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and receptor binding, making them promising candidates for therapeutic interventions.

Research into the synthesis of Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,4-Triazol-4-Yl)Benzoate has revealed efficient methods involving multi-component reactions and microwave-assisted synthesis. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The optimization of synthetic routes has been a focal point in recent literature, with particular emphasis on green chemistry principles to minimize environmental impact.

In terms of chemical properties, this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. Its thermal stability has been evaluated through differential scanning calorimetry (DSC), revealing a melting point that is suitable for various industrial applications. The spectroscopic analysis of the compound, including UV-Vis and NMR studies, has provided insights into its electronic structure and conformational flexibility.

The biological activity of Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,4-Triazol-4-Yl)Benzoate has been extensively studied in recent years. In vitro assays have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies suggest that this compound may possess anti-tumor properties by inducing apoptosis in cancer cells through modulation of mitochondrial pathways.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have identified potential binding sites on protein kinases and G-protein coupled receptors (GPCRs), providing a foundation for further experimental validation. These findings underscore the importance of computational tools in accelerating drug discovery processes.

In the field of material science, this compound has shown promise as a precursor for the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the triazole ring makes it a versatile building block for constructing porous materials with applications in gas storage and catalysis.

The environmental impact assessment of Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,4-Triazol-4-Yl)Benzoate has also been conducted to evaluate its biodegradability and toxicity profile. Results indicate that under aerobic conditions, the compound undergoes rapid degradation by microbial action without releasing toxic byproducts. This information is critical for ensuring its safe handling and disposal in industrial settings.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential within the next few years.

In conclusion,Ethyl 3-(5-Oxo-1,5-Dihydro-4H-1,2,-Triazol--Yl)Benzoate represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure combined with promising biological activity positions it as a valuable asset in both academic research and industrial development.